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Compound of Interest

Compound Name: 3-Toluoyl choline

Cat. No.: B1215442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

October 31, 2025

This technical guide provides a comprehensive overview of the known physical properties of 3-
Toluoyl choline. Due to the limited availability of public data for this specific compound, this

document also outlines standard experimental protocols for the determination of key

physicochemical parameters, drawing from methodologies applied to structurally related

choline esters and quaternary ammonium compounds.

Core Physical Properties
Quantitative data regarding the specific physical properties of 3-Toluoyl choline are not readily

available in publicly accessible scientific literature and chemical databases. The compound is

listed under CAS Number 28080-46-8, and further information may be available through

specialized chemical suppliers. For the benefit of researchers, the key physical properties are

summarized in the table below, with the values noted as not publicly available.
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Property Data

Molecular Formula C₁₃H₂₀NO₂⁺

Molecular Weight 222.30 g/mol

CAS Number 28080-46-8

Melting Point Data not publicly available

Boiling Point Data not publicly available

Solubility Data not publicly available

Density Data not publicly available

Appearance Data not publicly available

Experimental Protocols for Physicochemical
Characterization
The following section details established methodologies for determining the physical properties

of choline esters and related quaternary ammonium compounds. These protocols are provided

as a reference for researchers aiming to characterize 3-Toluoyl choline.

2.1. Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity.

Methodology: Differential Scanning Calorimetry (DSC)

A small, precisely weighed sample (typically 1-5 mg) of the compound is hermetically

sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC furnace and heated at a constant

rate (e.g., 5-10 °C/min).
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The difference in heat flow required to maintain the sample and reference at the same

temperature is measured as a function of temperature.

The melting point is determined as the onset or peak of the endothermic event on the

resulting thermogram.

2.2. Solubility Assessment

Understanding the solubility of a compound in various solvents is fundamental for its

application in drug development and experimental biology.

Methodology: Shake-Flask Method

An excess amount of the solid compound is added to a known volume of the solvent of

interest (e.g., water, ethanol, DMSO) in a sealed vial.

The mixture is agitated in a constant temperature water bath or shaker until equilibrium is

reached (typically 24-48 hours).

The suspension is then filtered to remove the undissolved solid.

The concentration of the dissolved compound in the filtrate is determined using a suitable

analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV

detection or Mass Spectrometry (MS).

2.3. Density Measurement

Density is a fundamental physical property that can be determined using various techniques.

Methodology: Oscillating U-Tube Densitometer

A sample of the compound (if liquid at the measurement temperature) or a solution of

known concentration is introduced into a U-shaped oscillating tube.

The tube is electromagnetically excited to oscillate at its characteristic frequency.

The frequency of oscillation is directly related to the density of the sample.
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The instrument is calibrated with fluids of known density (e.g., dry air and deionized water)

prior to measurement.

2.4. Structural and Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for

confirming the chemical structure of the synthesized compound. The chemical shifts,

coupling constants, and integration of the signals provide detailed information about the

molecular framework.

Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact

mass of the molecule, which in turn confirms its elemental composition.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups within the molecule, such as the ester carbonyl group and the quaternary ammonium

group.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the public domain regarding the biological

activity or associated signaling pathways of 3-Toluoyl choline. Compounds containing the

choline headgroup are known to interact with cholinergic receptors, and toluoyl moieties are

present in various biologically active molecules. However, any potential biological effects of 3-
Toluoyl choline would require empirical investigation.

Visualizations
As no specific experimental workflows or signaling pathways for 3-Toluoyl choline have been

documented, a generalized workflow for the synthesis and characterization of a novel chemical

entity is provided below. This diagram illustrates the logical progression from chemical

synthesis to physicochemical and biological evaluation, a process that would be applicable to

the study of 3-Toluoyl choline.

Caption: General workflow for the synthesis and characterization of a novel compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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